Cas no 1018126-49-2 (6-chloro-2-ethyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine)

6-chloro-2-ethyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine structure
1018126-49-2 structure
Product Name:6-chloro-2-ethyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine
CAS No:1018126-49-2
MF:C9H7ClF3N3
MW:249.620190858841
MDL:MFCD09834190
CID:3159218
PubChem ID:25248113
Update Time:2025-04-21

6-chloro-2-ethyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2-ethyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine
    • 6-chloro-2-ethyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine
    • MFCD09834190
    • 6-chloro-2-ethyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine
    • 987-973-3
    • STK352696
    • EN300-231801
    • TQB12649
    • AKOS005168612
    • 1018126-49-2
    • 6-chloro-2-ethyl-4-(trifluoromethyl)-2H-pyrazolo(3,4-b)pyridine
    • MDL： MFCD09834190
    • Inchi： 1S/C9H7ClF3N3/c1-2-16-4-5-6(9(11,12)13)3-7(10)14-8(5)15-16/h3-4H,2H2,1H3
    • InChI Key： QCAHFSJRCBNOBW-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C(F)(F)F)C2C(N=1)=NN(CC)C=2

Computed Properties

  • Exact Mass: 249.0280594Da
  • Monoisotopic Mass: 249.0280594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 30.7Ų

6-chloro-2-ethyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 1018126-49-2 97%
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Chemenu
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Chemenu
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Chemenu
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Enamine
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Enamine
EN300-231801-0.1g
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Enamine
EN300-231801-0.25g
6-chloro-2-ethyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine
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Enamine
EN300-231801-0.5g
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Enamine
EN300-231801-1.0g
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 1018126-49-2 95%
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